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For researcher evaluation, here is a detailed breakdown of key experimental data and methodologies from

clinical studies on acarbose in PCOS.

Acarbose vs. Placebo/Diet (from RCT)

¢ Study Design: 92 patients with PCOS and impaired glucose tolerance (IGT) were randomized [1].
¢ Intervention Group: Acarbose (50 mg, three times daily, potentially increased to 100 mg/times three
times daily) combined with a structured diet intervention for six months. Diet focused on high-

protein, high-fiber, low-calorie, low-fat, and low-sugar intake [1].

e Control Group: Routine lifestyle intervention (psychological nursing, exercise, and diet guidance) [1].

e Outcomes Measured:
Reproductive: Menstrual recovery rate, ovulation rate, pregnancy rate.

[e]

o

[¢]

[e]

Hormonal: Luteinizing Hormone (LH), Testosterone (T), etc.

Metabolic: Fasting blood glucose (FBG), 2-hour postprandial glucose (2hPG), triglycerides

(TG), LDL-C.
Inflammatory: CRP, IL-6, TNF-a [1].

Acarbose in Combination Therapies (from RCT)

e Study Design: 168 women with PCOS were randomized into three arms [4].
¢ Intervention Arms:

o

Group A: Acarbose + Metformin.
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o Group B: Acarbose + Myo-inositol.
o Group C: Metformin alone [4].
¢ Key Findings:
o Acarbose + Metformin: Most effective at increasing Sex Hormone-Binding Globulin (SHBG),
which reduces circulating free testosterone [4].
o Acarbose + Myo-inositol: Showed superior improvements in fasting insulin, HOMA-IR, and
lipid profile (TG, LDL-C), suggesting enhanced cardio-metabolic benefits [4].

Acarbose vs. Metformin (from Meta-Analysis & Trial)

e Source: A meta-analysis of 6 RCTs and a specific randomized trial (NCT01279512) directly
compared the two drugs [2] [8] [3].

e Key Conclusion: No significant differences were found between acarbose and metformin in
improving ovulation rate, menstrual patterns, or testosterone levels [2] [3]. This suggests similar
efficacy for core reproductive and hormonal outcomes.

Mechanism of Action & Role in Management

The therapeutic effect of acarbose in PCOS is primarily indirect and linked to its action as an alpha-

glucosidase inhibitor.
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Based on the synthesized evidence, here is a summary of acarbese's profile for researchers:

e Best For: Patients with PCOS where postprandial hyperglycemia is a concern and testosterone
reduction is a primary goal. It may be particularly useful in combination with metformin or myo-
inositol for enhanced metabolic or hormonal effects [1] [4].

e Limitations: Minimal direct impact on body weight and appears less effective for improving insulin
resistance compared to potent agents like GLP-1 receptor agonists [7] [2].

o Safety Profile: Consistently associated with a higher incidence of gastrointestinal side effects
(e.g., abdominal distention, diarrhea), which is a key consideration for patient tolerance and
compliance [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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